Cas no 2098138-74-8 (N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2098138-74-8
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5048383
• Update Time: 2025-11-01

N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine
• N-methyl-2-(5-pyridin-4-yl-1H-pyrazol-4-yl)ethanamine
• N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C11H14N4/c1-12-5-2-10-8-14-15-11(10)9-3-6-13-7-4-9/h3-4,6-8,12H,2,5H2,1H3,(H,14,15)
• InChI Key： HPFQYXPUTVFBBR-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=C(C=N1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 0.6
• Topological Polar Surface Area: 53.6

Additional information on N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine

Comprehensive Overview of N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2098138-74-8)

N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2098138-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its pyridine and pyrazole moieties, is often explored for its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers are increasingly interested in its molecular interactions and bioactivity, making it a subject of numerous scientific studies.

The compound's chemical structure combines a pyridinyl group with a pyrazolyl ethylamine backbone, which contributes to its versatility in medicinal chemistry. Its CAS number 2098138-74-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Recent trends indicate growing interest in small-molecule therapeutics and targeted drug delivery systems, where this compound could play a pivotal role. Its potential applications in neuropharmacology and cancer research are particularly noteworthy, aligning with current healthcare priorities.

From a synthetic perspective, N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine is synthesized through multi-step organic reactions, often involving cross-coupling and amination techniques. The compound's purity and stability are critical for its use in high-throughput screening and preclinical studies. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its properties. These techniques ensure compliance with stringent regulatory standards, a topic of high interest in the pharmaceutical industry.

In the context of drug development, this compound is often evaluated for its binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) or enzyme active sites. Its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), is a key focus area for researchers. The rise of computational chemistry and AI-driven drug design has further amplified its significance, as in silico models can predict its interactions with biological systems more efficiently.

Another emerging application of CAS No. 2098138-74-8 lies in bioconjugation and probe development for diagnostic imaging. Its fluorescent derivatives are being investigated for use in molecular imaging and cellular tracking, addressing the demand for non-invasive diagnostic tools. This aligns with the broader trend of precision medicine, where tailored therapies are developed based on individual patient profiles.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to ensure safe handling. The compound's ecotoxicological impact is minimal, but ongoing studies aim to assess its long-term effects, reflecting the growing emphasis on sustainable chemistry.

In summary, N-Methyl-2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2098138-74-8) is a multifaceted compound with broad applications in pharmaceutical research, diagnostics, and biotechnology. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As the fields of drug discovery and molecular biology continue to evolve, this compound is poised to remain a key player in innovative research endeavors.